Cas no 1216285-04-9 (2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride)

• Product Name: 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride
• CAS No: 1216285-04-9
• MF: C₁₀H₉ClN₂O₃S
• MW: 272.708060026169
• MDL: MFCD14529581
• CID: 5237782
• Update Time: 2025-06-09

2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)-
• 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride

• MDL： MFCD14529581
• Inchi： 1S/C10H9ClN2O3S/c1-6-3-4-8(5-9(6)17(11,14)15)10-12-7(2)16-13-10/h3-5H,1-2H3
• InChI Key： JRWACOLRSBZFER-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(C2N=C(C)ON=2)=CC=C1C

Additional information on 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride

Comprehensive Overview of 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride (CAS No. 1216285-04-9)

The compound 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride (CAS No. 1216285-04-9) is a specialized sulfonyl chloride derivative with a unique 1,2,4-oxadiazole moiety. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of both the sulfonyl chloride and oxadiazole functional groups enhances its reactivity, enabling it to participate in a wide range of chemical transformations.

In recent years, the demand for heterocyclic compounds like 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the oxadiazole ring's role in enhancing pharmacokinetic properties. The compound's CAS No. 1216285-04-9 is frequently searched in academic and industrial databases, reflecting its growing importance in synthetic chemistry.

One of the key advantages of 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride is its versatility. The sulfonyl chloride group can undergo nucleophilic substitution reactions, making it a precursor for sulfonamides, sulfonate esters, and other derivatives. Meanwhile, the 5-methyl-1,2,4-oxadiazol-3-yl moiety contributes to the compound's stability and electronic properties, which are critical for designing small-molecule inhibitors and ligands in medicinal chemistry.

From an industrial perspective, the synthesis and scalability of CAS No. 1216285-04-9 have been topics of significant interest. Manufacturers are optimizing routes to produce this compound with high purity and yield, addressing challenges such as regioselectivity and functional group compatibility. These efforts align with the broader trend toward sustainable and efficient chemical processes, a hot topic in the green chemistry community.

In addition to its synthetic utility, 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride has garnered attention for its potential applications in material science. The oxadiazole ring is known for its electron-withdrawing properties, which can be leveraged to design organic semiconductors and photovoltaic materials. This dual applicability in both life sciences and advanced materials underscores the compound's interdisciplinary relevance.

For researchers and chemists, understanding the spectroscopic properties and reactivity profile of CAS No. 1216285-04-9 is essential. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize this compound. These analytical methods ensure accurate identification and quality control, which are critical for its use in high-value applications.

The growing body of literature on 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride highlights its role in cutting-edge research. For instance, it has been explored as a key intermediate in the synthesis of kinase inhibitors and antimicrobial agents, addressing pressing needs in drug development. Its CAS No. 1216285-04-9 is often cited in patents and peer-reviewed journals, further cementing its status as a compound of interest.

In conclusion, 2-methyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)benzene-1-sulfonyl chloride (CAS No. 1216285-04-9) represents a fascinating intersection of chemistry and innovation. Its unique structural features and broad applicability make it a standout candidate for future advancements in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new possibilities, this compound is poised to remain a focal point in scientific and industrial discussions.